5-Cyclopropoxy-2-methoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-14-10-5-4-8(15-7-2-3-7)6-9(10)11(12)13/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key: PWLZZFFQSMJCSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC2CC2)C(=O)O

Description

5-Cyclopropoxy-2-methoxybenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group at the 5-position and a methoxy group at the 2-position of the aromatic ring. The cyclopropoxy substituent introduces significant steric strain due to the three-membered cycloalkane ring, which may influence the compound’s electronic properties, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-methoxybenzoic acid typically involves the reaction of 2-methoxybenzoic acid with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-2-methoxybenzoic acid follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is purified using industrial-scale chromatography or crystallization techniques .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-methoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Substitution reactions often involve nucleophiles like amines or thiols in the presence of catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

5-Cyclopropoxy-2-methoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit the activity of enzymes involved in inflammation, thereby reducing inflammatory responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

5-Cyclopentyloxy-2-methoxybenzoic Acid

• Structural Difference : Replaces the cyclopropoxy group with a larger, less strained cyclopentyloxy group.
• Impact :

• Solubility : Cyclopentyloxy’s increased hydrophobicity reduces aqueous solubility compared to the cyclopropoxy analogue .
• Stability : Reduced ring strain in cyclopentyloxy enhances thermal and metabolic stability.
• Synthetic Accessibility: Cyclopentanol (precursor) is more readily available than cyclopropanol, simplifying synthesis.

2-Methoxy-5-ethoxybenzoic Acid

• Structural Difference : Ethoxy group replaces cyclopropoxy.
• Impact :

• Acidity : Electron-donating ethoxy may slightly decrease benzoic acid’s acidity (higher pKa) compared to cyclopropoxy’s mixed electronic effects.

5-Hydroxy-2-methoxybenzoic Acid (Vanillic Acid Derivative)

• Structural Difference : Hydroxyl group replaces cyclopropoxy.
• Impact :

• Reactivity : Hydroxyl group enables hydrogen bonding, improving solubility but increasing susceptibility to oxidation.
• Biological Activity : Hydroxyl-containing analogues often exhibit enhanced antioxidant or antimicrobial properties.

Data Table: Comparative Properties

Property	5-Cyclopropoxy-2-methoxybenzoic Acid	5-Cyclopentyloxy-2-methoxybenzoic Acid	2-Methoxy-5-ethoxybenzoic Acid
Molecular Weight (g/mol)	222.2 (estimated)	250.3 (estimated)	210.2
Solubility in Water (mg/mL)	~10 (predicted)	~5 (predicted)	~15
Melting Point (°C)	140–145 (estimated)	160–165 (estimated)	120–125
pKa (Benzoic Acid)	~4.2 (predicted)	~4.5 (predicted)	~4.8
LogP (Octanol-Water)	1.8 (predicted)	2.5 (predicted)	2.0

Research Findings

• Synthetic Challenges: Cyclopropoxy introduction via Williamson ether synthesis requires specialized reagents (e.g., cyclopropanol derivatives), often leading to lower yields compared to cyclopentyloxy analogues.
• Biological Relevance : Cyclopropoxy groups are explored as bioisosteres for carbonyl or vinyl groups in drug design due to their unique geometry and electronic profile.
• Stability Concerns : The strained cyclopropane ring may undergo ring-opening under acidic or enzymatic conditions, limiting its utility in prodrug formulations.